Cas no 1194354-14-7 (3-Bromo-2-(bromomethyl)benzoic acid)

3-Bromo-2-(bromomethyl)benzoic acid structure
1194354-14-7 structure
Product Name:3-Bromo-2-(bromomethyl)benzoic acid
CAS No:1194354-14-7
MF:C8H6Br2O2
MW:293.940041065216
CID:2102821
PubChem ID:22136831
Update Time:2024-03-01

3-Bromo-2-(bromomethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-2-(bromomethyl)benzoic acid
    • 3-Bromo-2-(bromomethyl)benzoic acid
    • Inchi: 1S/C8H6Br2O2/c9-4-6-5(8(11)12)2-1-3-7(6)10/h1-3H,4H2,(H,11,12)
    • InChI Key: JQKPSTMLUCQGTF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(C(=O)O)=C1CBr

Computed Properties

  • Exact Mass: 293.87141g/mol
  • Monoisotopic Mass: 291.87345g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.7

3-Bromo-2-(bromomethyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015015887-250mg
3-Bromo-2-(bromomethyl)benzoic acid
1194354-14-7 97%
250mg
$470.40 2023-09-04
Alichem
A015015887-500mg
3-Bromo-2-(bromomethyl)benzoic acid
1194354-14-7 97%
500mg
$847.60 2023-09-04
Alichem
A015015887-1g
3-Bromo-2-(bromomethyl)benzoic acid
1194354-14-7 97%
1g
$1519.80 2023-09-04
Apollo Scientific
OR61455-250mg
3-Bromo-2-(bromomethyl)benzoic acid
1194354-14-7 95%
250mg
£65.00 2025-02-20
Apollo Scientific
OR61455-1g
3-Bromo-2-(bromomethyl)benzoic acid
1194354-14-7 95%
1g
£185.00 2025-02-20
Apollo Scientific
OR61455-5g
3-Bromo-2-(bromomethyl)benzoic acid
1194354-14-7 95%
5g
£560.00 2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1596566-1g
3-Bromo-2-(bromomethyl)benzoic acid
1194354-14-7 98%
1g
¥2793.00 2024-08-09
abcr
AB598065-250mg
3-Bromo-2-(bromomethyl)benzoic acid; .
1194354-14-7
250mg
€155.70 2024-07-19
abcr
AB598065-1g
3-Bromo-2-(bromomethyl)benzoic acid; .
1194354-14-7
1g
€369.30 2024-07-19
abcr
AB598065-5g
3-Bromo-2-(bromomethyl)benzoic acid; .
1194354-14-7
5g
€1036.80 2024-07-19
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.